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6,7-Dihydroneridienone A 6,7-Dihydroneridienone A
Brand Name: Vulcanchem
CAS No.: 72959-46-7
VCID: VC0118875
InChI: InChI=1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h6,10,15,17-19,24H,4-5,7-9,11H2,1-3H3/t15-,17-,18-,19+,20-,21+/m0/s1
SMILES: CC(=O)C1=CCC2C1(C(CC3C2CCC4=CC(=O)CCC34C)O)C
Molecular Formula: C21H28O3
Molecular Weight: 328.4 g/mol

6,7-Dihydroneridienone A

CAS No.: 72959-46-7

Reference Standards

VCID: VC0118875

Molecular Formula: C21H28O3

Molecular Weight: 328.4 g/mol

6,7-Dihydroneridienone A - 72959-46-7

CAS No. 72959-46-7
Product Name 6,7-Dihydroneridienone A
Molecular Formula C21H28O3
Molecular Weight 328.4 g/mol
IUPAC Name (8R,9S,10R,12R,13S,14S)-17-acetyl-12-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C21H28O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)18(15)11-19(24)21(16,17)3/h6,10,15,17-19,24H,4-5,7-9,11H2,1-3H3/t15-,17-,18-,19+,20-,21+/m0/s1
Standard InChIKey ZTDAXWJYRPVTPO-GGLFOPPFSA-N
Isomeric SMILES CC(=O)C1=CC[C@@H]2[C@@]1([C@@H](C[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)O)C
SMILES CC(=O)C1=CCC2C1(C(CC3C2CCC4=CC(=O)CCC34C)O)C
Canonical SMILES CC(=O)C1=CCC2C1(C(CC3C2CCC4=CC(=O)CCC34C)O)C
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PubChem Compound 155941
Last Modified Nov 11 2021
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